Cas no 2091591-67-0 ((1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol)

• Product Name: (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol
• CAS No: 2091591-67-0
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5723689
• PubChem ID: 121200192
• Update Time: 2025-05-20

(1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

• [1-[(2,4-dimethylphenyl)methyl]triazol-4-yl]methanol
• 2091591-67-0
• F1907-2896
• AKOS026707856
• (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol
• 1H-1,2,3-Triazole-4-methanol, 1-[(2,4-dimethylphenyl)methyl]-

• Inchi： 1S/C12H15N3O/c1-9-3-4-11(10(2)5-9)6-15-7-12(8-16)13-14-15/h3-5,7,16H,6,8H2,1-2H3
• InChI Key： RGPIIPDHZUXTSP-UHFFFAOYSA-N
• SMILES： OCC1=CN(CC2C=CC(C)=CC=2C)N=N1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 425.5±47.0 °C(Predicted)
• pka: 13.04±0.10(Predicted)

Additional information on (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol

Comprehensive Overview of (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2091591-67-0)

(1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2091591-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the 1,2,3-triazole family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of the methanol functional group and the 2,4-dimethylbenzyl moiety enhances its potential for derivatization, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in 1,2,3-triazole-based compounds due to their unique pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. Researchers are particularly intrigued by the structural flexibility of (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol, which allows for the development of novel therapeutics targeting resistant pathogens and chronic diseases. Its CAS No. 2091591-67-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the compound's methanol group facilitates easy conjugation with other molecules, enabling the creation of hybrid structures with enhanced bioactivity. This feature aligns with the current trend in drug development, where click chemistry and molecular hybridization are widely employed to optimize drug efficacy. The 2,4-dimethylbenzyl substituent further contributes to the compound's lipophilicity, a critical factor in improving membrane permeability and bioavailability.

In agrochemical applications, (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol has shown promise as a precursor for crop protection agents. Its structural motifs are compatible with modern green chemistry principles, reducing environmental impact while maintaining high efficacy. The compound's CAS No. 2091591-67-0 is often referenced in patents related to sustainable pest control solutions, addressing the global demand for eco-friendly alternatives.

The compound's stability under various conditions makes it suitable for industrial-scale production. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm its high purity, ensuring reproducibility in research and manufacturing. As the scientific community continues to explore 1,2,3-triazole derivatives, (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol remains a focal point for innovation.

Beyond its chemical properties, the compound's nomenclature—(1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol—reflects the systematic naming conventions essential for accurate literature searches. Its CAS No. 2091591-67-0 serves as a universal identifier, streamlining data retrieval across platforms. This precision is vital for researchers navigating the expanding landscape of heterocyclic chemistry.

In conclusion, (1-(2,4-dimethylbenzyl)-1H-1,2,3-triazol-4-yl)methanol (CAS No. 2091591-67-0) exemplifies the intersection of synthetic chemistry and applied science. Its multifaceted applications, from drug design to sustainable agriculture, underscore its importance in contemporary research. As interest in 1,2,3-triazole derivatives grows, this compound will undoubtedly remain a key player in advancing scientific and industrial breakthroughs.